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Compound of Interest

Compound Name: 2-Bromo-5-fluoro-nicotinic acid

Cat. No.: B1372940 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Bromo-5-fluoro-nicotinic Acid and Its

Isomer

A Note on Isomeric Specificity
This guide addresses the safety information for halogenated pyridine carboxylic acids, a class

of compounds frequently used as intermediates in pharmaceutical and agrochemical research.

The user specifically requested data for 2-Bromo-5-fluoro-nicotinic acid (CAS No. 38186-89-

9). However, publicly available, detailed Safety Data Sheet (SDS) information is far more

comprehensive for its structural isomer, 2-Bromo-5-fluoroisonicotinic acid (CAS No. 885588-12-

5).

Given their structural similarity, their hazard profiles are expected to be closely related.

Therefore, this guide synthesizes the robust data available for the isonicotinic acid isomer to

provide a reliable and cautious framework for handling both compounds. Researchers must

treat 2-Bromo-5-fluoro-nicotinic acid with, at minimum, the same level of precaution.

Section 1: Compound Identification and Hazard
Overview
1.1. Chemical Identity

Target Compound: 2-Bromo-5-fluoro-nicotinic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1372940?utm_src=pdf-interest
https://www.benchchem.com/product/b1372940?utm_src=pdf-body
https://www.benchchem.com/product/b1372940?utm_src=pdf-body
https://www.benchchem.com/product/b1372940?utm_src=pdf-body
https://www.benchchem.com/product/b1372940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synonyms: 2-bromo-5-fluoropyridine-3-carboxylic acid[1]

CAS Number: 38186-89-9[1]

Molecular Formula: C₆H₃BrFNO₂[1]

Molecular Weight: 219.99 g/mol [1]

Primary Data Source Compound: 2-Bromo-5-fluoroisonicotinic acid

Synonyms: 2-Bromo-5-fluoro-4-pyridinecarboxylic acid[2], 2-Bromo-4-carboxy-5-

fluoropyridine[3]

CAS Number: 885588-12-5[2][3][4]

Molecular Formula: C₆H₃BrFNO₂[5]

Molecular Weight: 220.00 g/mol [5]

1.2. GHS Hazard Classification This compound is classified as hazardous. The primary risks

involve irritation and acute toxicity upon exposure. The Globally Harmonized System (GHS)

classification mandates a "Warning" signal word.[2][3]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[2][3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][3]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation[2][3]
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1.3. Visualized Hazard Summary The following diagram illustrates the primary routes of

exposure and their associated health effects, providing an immediate visual reference for

laboratory personnel.

2-Bromo-5-fluoro-nicotinic Acid
(Isomer Data)

Ingestion Hazard
(H302)

Skin Hazard
(H315)

Eye Hazard
(H319)

Inhalation Hazard
(H332, H335)

Click to download full resolution via product page

Caption: GHS hazard overview for 2-Bromo-5-fluoro-(iso)nicotinic acid.

Section 2: Emergency Procedures and First-Aid
Measures
Immediate and appropriate first-aid is critical to mitigate harm from exposure. The following

protocols are based on standard laboratory practice for irritant and acutely toxic compounds.

2.1. First-Aid Workflow The decision-making process for responding to an exposure event

should be clear and systematic.
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Exposure Event Occurs

Inhalation

Identify Exposure Type

Skin Contact

Identify Exposure Type

Eye Contact

Identify Exposure Type

Ingestion

Identify Exposure Type

1. Move victim to fresh air.
2. Give oxygen if breathing is difficult.

3. Give artificial respiration if not breathing.

1. Immediately remove contaminated clothing.
2. Wash skin with soap and copious water

for at least 15 minutes.

1. Separate eyelids and flush with pure water
for at least 15 minutes.

2. Remove contact lenses if present and easy to do.

1. Rinse mouth with water.
2. DO NOT induce vomiting.

3. Never give anything by mouth to an
unconscious person.

Seek Immediate Medical Attention
if symptoms persist or are severe.

Click to download full resolution via product page

Caption: Emergency first-aid workflow for exposure incidents.

2.2. Detailed First-Aid Instructions

If Inhaled: Move the victim into fresh air.[3][5] If breathing is difficult, administer oxygen. If the

victim is not breathing, provide artificial respiration and seek immediate medical attention.[3]

[5] Do not use mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[3][5]

Following Skin Contact: Immediately take off contaminated clothing and shoes.[3][4] Wash

the affected area with soap and plenty of water for at least 15 minutes.[3][5] If skin irritation

persists, consult a physician.[4][6]
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Following Eye Contact: Promptly rinse the eyes with pure water for at least 15 minutes,

ensuring to separate the eyelids with fingers for adequate flushing.[3][4] If eye irritation

continues, seek medical advice.[6][7]

Following Ingestion: Rinse the mouth thoroughly with water.[3][5] Never induce vomiting.[3]

[5] Do not give anything by mouth to an unconscious individual.[3][5] Call a doctor or Poison

Control Center immediately.[3][5]

Section 3: Safe Handling, Storage, and Exposure
Control
Proactive measures are essential to prevent exposure. This involves a combination of

engineering controls, administrative protocols, and personal protective equipment (PPE).

3.1. Engineering Controls & Handling Procedures The primary engineering control is to handle

this product exclusively within a chemical fume hood to manage vapors and dust.[4]

Ventilation: Always work in a well-ventilated place.[3][5]

Dust and Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[3][5]

Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[3][5] Keep the material away from heat, flames, and sparks.[4]

Hygiene: Wash hands thoroughly after handling.[4][7] Do not eat, drink, or smoke in the work

area.[7] Contaminated work clothing should not be allowed out of the workplace.

3.2. Personal Protective Equipment (PPE) The selection of PPE is dictated by the compound's

hazard profile. The rationale is to create a complete barrier against all potential routes of

exposure.
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PPE Type Specification Rationale for Use

Eye/Face Protection
Chemical safety goggles or

face shield.

Protects against splashes and

dust, preventing serious eye

irritation (H319).[4][7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat or

protective clothing.

Prevents direct contact that

causes skin irritation (H315).[3]

[4]

Respiratory Protection

Approved mask or respirator

(e.g., N95 for dust or

appropriate cartridge

respirator).

Required to prevent inhalation

of harmful dust or vapors,

which can cause respiratory

irritation (H332, H335).[4]

3.3. Storage Conditions

Container: Store in a tightly closed container when not in use.[3][7]

Environment: Keep in a cool, dry, and well-ventilated area.[7] Some sources recommend

refrigerated storage.[4]

Incompatibilities: Store away from incompatible substances, particularly oxidizing agents.[4]

Section 4: Accidental Release and Fire-Fighting
Measures
4.1. Accidental Release Protocol A spill requires a controlled, systematic response to contain

the material, protect personnel, and prevent environmental contamination.
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Spill Detected

Evacuate non-essential personnel
and ensure adequate ventilation

Wear full PPE:
Respirator, Gloves,

Eye Protection, Lab Coat

Prevent further leakage.
Stop material from entering drains

or water courses.

Cover with inert absorbent material
(sand, vermiculite).

Sweep up and collect.

Place in a tightly closed, labeled
container for disposal.

Dispose of waste according to
local and national regulations.

Click to download full resolution via product page

Caption: Step-by-step protocol for managing an accidental spill.
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Personal Precautions: Avoid dust formation and contact with the material.[3][5] Wear suitable

personal protective equipment as detailed in Section 3.2.[4]

Environmental Precautions: Do not allow the material to enter drains, waterways, or soil.[4]

[7]

Methods for Cleaning Up: Mix the spilled solid with sand or a similar inert absorbent material.

[4] Sweep up the mixture and place it into a suitable, tightly closed container for disposal.[4]

[5]

4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-

resistant foam.[3][4][5]

Specific Hazards: Combustion may produce hazardous gases.

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO₂), nitrogen

oxides (NOx), hydrogen fluoride (HF), and hydrogen bromide (HBr).[4]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[3][4]

Section 5: Stability, Reactivity, and Toxicological
Profile
5.1. Stability and Reactivity

Chemical Stability: The material is stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sparks.[4]

Incompatible Materials: Strong oxidizing agents.[4]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form toxic

gases such as carbon oxides, nitrogen oxides, hydrogen fluoride, and hydrogen bromide.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.echemi.com/sds/2-bromo-5-fluoroisonicotinic-acid-pd1805144347.html
https://www.chemicalbook.com/msds/2-bromo-5-fluoroisonicotinic-acid.pdf
https://www.chemsrc.com/en/cas/885588-12-5_79029.html
https://www.chemsrc.com/en/cas/885588-12-5_79029.html
https://aksci.com/sds/W5184_SDS.pdf
https://www.chemsrc.com/en/cas/885588-12-5_79029.html
https://www.chemsrc.com/en/cas/885588-12-5_79029.html
https://www.chemicalbook.com/msds/2-bromo-5-fluoroisonicotinic-acid.pdf
https://www.echemi.com/sds/2-bromo-5-fluoroisonicotinic-acid-pd1805144347.html
https://www.chemsrc.com/en/cas/885588-12-5_79029.html
https://www.chemicalbook.com/msds/2-bromo-5-fluoroisonicotinic-acid.pdf
https://www.chemsrc.com/en/cas/885588-12-5_79029.html
https://www.echemi.com/sds/2-bromo-5-fluoroisonicotinic-acid-pd1805144347.html
https://www.chemsrc.com/en/cas/885588-12-5_79029.html
https://www.chemsrc.com/en/cas/885588-12-5_79029.html
https://www.chemsrc.com/en/cas/885588-12-5_79029.html
https://www.chemsrc.com/en/cas/885588-12-5_79029.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5.2. Toxicological and Ecological Information

Toxicological Data: Comprehensive toxicological studies for this specific compound are not

readily available in the provided search results.[4][8] The GHS classification (harmful if

swallowed/inhaled) is based on data from similar compounds and predictive models. The

absence of detailed data necessitates handling the compound with a high degree of caution,

assuming it has the potential for significant toxicity.

Ecological Data: There is no specific data available regarding the ecotoxicity of this

compound.[4] It is imperative to prevent its release into the environment, as its effects on

aquatic and terrestrial life are unknown.[5]

Section 6: Disposal Considerations
The disposal of 2-Bromo-5-fluoro-nicotinic acid and its contaminated materials must be

handled as hazardous waste.

Waste Disposal Method: Disposal must be conducted in strict accordance with all applicable

federal, state, and local environmental regulations.[4] Contact a licensed professional waste

disposal service to arrange for removal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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